2-(4-chloro-2-methylphenoxy)-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide

• Molecular Formula: C21H16ClN3O3
• Molecular Weight: 393.8 g/mol
• IUPAC Name: 2-(4-chloro-2-methylphenoxy)-N-[4-([1,3]oxazolo[4,5-b]pyridin-2-yl)phenyl]acetamide
• InChI: InChI=1S/C21H16ClN3O3/c1-13-11-15(22)6-9-17(13)27-12-19(26)24-16-7-4-14(5-8-16)21-25-20-18(28-21)3-2-10-23-20/h2-11H,12H2,1H3,(H,24,26)
• InChI Key: OCVADCGGERDPOV-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)Cl)OCC(=O)NC2=CC=C(C=C2)C3=NC4=C(O3)C=CC=N4

Description

• This compound is a synthetic organic molecule with a complex structure. Its systematic name reflects its substituents and functional groups.
• The compound consists of the following components:
  • A phenoxy group (C₆H₄O) attached to a chloro-substituted benzene ring.
  • An oxazolo[4,5-b]pyridine moiety (a fused heterocyclic ring system).
  • An acetamide functional group (CH₃CONH-).
• It is used in various scientific applications due to its unique properties.

Preparation Methods

Synthetic Routes:

Reaction Conditions:

Industrial Production:

Chemical Reactions Analysis

Common Reagents and Conditions:

Major Products:

Scientific Research Applications

Biology and Medicine:

Mechanism of Action

• The compound’s mechanism of action depends on its specific targets.
• It may interact with enzymes, receptors, or other biomolecules.
• Further research is needed to elucidate its precise mode of action.

Comparison with Similar Compounds

• Similar compounds include other phenoxyacetamides, oxazolo[4,5-b]pyridines, and chloro-substituted benzene derivatives.
• Uniqueness lies in its specific combination of functional groups.

Remember that this compound’s detailed properties and applications are continually explored by researchers, and new findings may emerge.